Cas no 1806447-99-3 (Methyl 4-(2-carboxyethyl)-3-chlorobenzoate)

• Product Name: Methyl 4-(2-carboxyethyl)-3-chlorobenzoate
• CAS No: 1806447-99-3
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4795844
• Update Time: 2025-10-28

Methyl 4-(2-carboxyethyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-carboxyethyl)-3-chlorobenzoate

• Inchi： 1S/C11H11ClO4/c1-16-11(15)8-3-2-7(9(12)6-8)4-5-10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： WBJKYQNSOUFBSU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on Methyl 4-(2-carboxyethyl)-3-chlorobenzoate

Methyl 4-(2-Carboxyethyl)-3-Chlorobenzoate (CAS No. 1806447-99-3): An Overview

Methyl 4-(2-carboxyethyl)-3-chlorobenzoate (CAS No. 1806447-99-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its methyl ester and chlorinated benzene moieties, has been the subject of extensive research in various fields, including organic synthesis, pharmaceutical development, and materials science.

The chemical formula of Methyl 4-(2-carboxyethyl)-3-chlorobenzoate is C₁₁H₁₁ClO₃. Its molecular weight is approximately 232.65 g/mol, and it exists as a white to off-white crystalline solid at room temperature. The compound's solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These properties make it an ideal candidate for a wide range of applications.

In the realm of organic synthesis, Methyl 4-(2-carboxyethyl)-3-chlorobenzoate serves as a valuable intermediate for the preparation of more complex molecules. Its chlorinated benzene ring and carboxylic acid functionality provide multiple points of reactivity, allowing chemists to introduce various functional groups through substitution and coupling reactions. Recent studies have explored the use of this compound in the synthesis of novel pharmaceuticals and biologically active compounds.

One notable application of Methyl 4-(2-carboxyethyl)-3-chlorobenzoate is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The chlorinated benzene moiety is believed to play a crucial role in enhancing the compound's biological activity by improving its lipophilicity and cellular uptake.

In addition to its pharmaceutical applications, Methyl 4-(2-carboxyethyl)-3-chlorobenzoate has also been investigated for its potential use in materials science. A study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer for the synthesis of polymer-based materials with enhanced mechanical properties. The presence of the carboxylic acid group allows for the formation of strong intermolecular interactions, leading to improved material strength and durability.

The environmental impact of Methyl 4-(2-carboxyethyl)-3-chlorobenzoate has also been a topic of interest. Researchers have conducted studies to evaluate its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that the compound is relatively stable under environmental conditions but can be degraded by microbial action over time. Further research is needed to fully understand its long-term environmental impact.

Safety considerations are paramount when handling Methyl 4-(2-carboxyethyl)-3-chlorobenzoate. While it is not classified as a hazardous material, appropriate safety measures should be taken to prevent skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and to wear personal protective equipment such as gloves and goggles.

In conclusion, Methyl 4-(2-carboxyethyl)-3-chlorobenzoate (CAS No. 1806447-99-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical development, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists alike. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.